Cas no 31350-28-4 (1,4-bis(2-thienylcarbonyl)piperazine)

• Product Name: 1,4-bis(2-thienylcarbonyl)piperazine
• CAS No: 31350-28-4
• MF: C₁₄H₁₄N₂O₂S₂
• MW: 306.403160572052
• CID: 3079060
• PubChem ID: 750342
• Update Time: 2025-06-12

1,4-bis(2-thienylcarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-thienylcarbonyl)piperazine
• HMS1679O19
• CBDivE_008033
• piperazine-1,4-diylbis(thiophen-2-ylmethanone)
• Oprea1_567141
• AKOS000301016
• Z56865998
• [4-(Thiophene-2-carbonyl)-piperazin-1-yl]-thiophen-2-yl-methanone
• 2-THIENYL[4-(2-THIENYLCARBONYL)PIPERAZINO]METHANONE
• [4-(thiophene-2-carbonyl)piperazin-1-yl]-thiophen-2-ylmethanone
• 31350-28-4
• STK261621
• Oprea1_082055
• 2-thienyl 4-(2-thienylcarbonyl)piperazinyl ketone

• Inchi： 1S/C14H14N2O2S2/c17-13(11-3-1-9-19-11)15-5-7-16(8-6-15)14(18)12-4-2-10-20-12/h1-4,9-10H,5-8H2
• InChI Key： URZLGZSGBBNZCT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(C(C2=CC=CS2)=O)CC1)=O

Computed Properties

• Exact Mass: 306.04967004Da
• Monoisotopic Mass: 306.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1,4-bis(2-thienylcarbonyl)piperazine

Professional Introduction to 1,4-bis(2-thienylcarbonyl)piperazine (CAS No. 31350-28-4)

1,4-bis(2-thienylcarbonyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 31350-28-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative features a piperazine core functionalized with two thienylcarbonyl groups, making it a versatile intermediate in the synthesis of biologically active molecules. Its unique structural framework has garnered attention for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The compound's molecular structure consists of a central piperazine ring substituted with two carbonyl-attached thiophene rings at the 1 and 4 positions. This configuration imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The presence of the thienyl moiety enhances lipophilicity, while the piperazine nitrogen atoms provide opportunities for hydrogen bonding, making it an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

In recent years, 1,4-bis(2-thienylcarbonyl)piperazine has been explored as a key precursor in the synthesis of peptidomimetics and kinase inhibitors. Its ability to mimic peptide sequences while avoiding proteolytic degradation has made it valuable in the development of targeted therapies for cancer and chronic inflammatory diseases. For instance, researchers have utilized this compound to create analogs of neuropeptides, which exhibit enhanced stability and prolonged bioavailability in vivo.

One of the most compelling aspects of 1,4-bis(2-thienylcarbonyl)piperazine is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators in many cellular processes, and their dysregulation is often associated with human diseases. By incorporating this compound into drug candidates, scientists have developed molecules that disrupt aberrant PPI networks, offering a new paradigm for treating conditions such as Alzheimer's disease and autoimmune disorders. Preliminary studies have demonstrated promising results in vitro, indicating potent binding affinity to target proteins without significant off-target effects.

The compound's utility extends beyond its role as a synthetic intermediate; it also serves as a building block for exploring novel chemical entities (NCEs) with tailored biological activities. The thienylcarbonyl groups can be further functionalized through various chemical transformations, such as nucleophilic addition or condensation reactions, allowing for the generation of diverse derivatives. This flexibility has enabled researchers to fine-tune physicochemical properties like solubility, permeability, and metabolic stability, which are crucial for optimizing drug-like characteristics.

Advances in computational chemistry have further enhanced the appeal of 1,4-bis(2-thienylcarbonyl)piperazine as a pharmacophore. Molecular docking studies have identified its potential to interact with specific binding pockets on therapeutic targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by predicting optimal modifications to improve binding affinity and selectivity. Such integrative strategies highlight the compound's significance in modern drug discovery pipelines.

Recent clinical trials have begun to explore derivatives of 1,4-bis(2-thienylcarbonyl)piperazine in early-phase studies for neurological disorders. The compound's ability to modulate neurotransmitter activity has sparked interest among researchers seeking treatments for conditions like Parkinson's disease and epilepsy. While these trials are still in progress, preliminary data suggest that certain analogs exhibit encouraging pharmacological profiles without causing notable side effects.

The synthesis of 1,4-bis(2-thienylcarbonyl)piperazine itself is an intriguing challenge that has driven innovation in synthetic methodologies. Researchers have developed efficient multi-step routes involving cyclization and functional group interconversions to achieve high yields and purity levels. These advances not only facilitate access to the compound but also contribute to the broader toolkit available for medicinal chemists working on complex molecular architectures.

Looking ahead, the future prospects of 1,4-bis(2-thienylcarbonyl)piperazine appear promising as new therapeutic targets are identified and validated. Its structural versatility ensures that it will remain a valuable asset in academic and industrial research settings alike. As our understanding of disease mechanisms evolves, so too will the applications of this compound in addressing unmet medical needs.

In conclusion,1,4-bis(2-thienylcarbonyl)piperazine (CAS No. 31350-28-4) represents a cornerstone in modern pharmaceutical research due to its unique structural features and broad utility across multiple therapeutic areas. Its role as a synthetic intermediate and pharmacophore continues to inspire innovative approaches to drug development, underscoring its importance as a cornerstone molecule in medicinal chemistry.